Cas no 400863-62-9 (4365-0033)

• Product Name: 4365-0033
• CAS No: 400863-62-9
• MF: C₁₅H₁₅N₅OS₂
• MW: 345.442499399185
• CID: 3050204
• PubChem ID: 1990720
• Update Time: 2025-04-21

4365-0033 Chemical and Physical Properties

Names and Identifiers

• 4365-0033
• Oprea1_081563
• 648-657-8
• 400863-62-9
• AN-919/15231369
• SR-01000488900-1
• 3-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide
• SCHEMBL430884
• EU-0010987
• Cambridge id 6662916
• 3-AMINO-N-(5-ETHYL-1,3,4-THIADIAZOL-2-YL)-6,7-DIHYDRO-5H-CYCLOPENTA(B)THIENO(3,2-E)PYRIDINE-2-CARBOXAMIDE
• SR-01000488900
• AKOS001653233
• Oprea1_745948
• AB00114868-01
• CCG-111592

• Inchi： 1S/C15H15N5OS2/c1-2-10-19-20-15(22-10)18-13(21)12-11(16)8-6-7-4-3-5-9(7)17-14(8)23-12/h6H,2-5,16H2,1H3,(H,18,20,21)
• InChI Key： MUUCHSQNPWBEEI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NN=C(CC)S2)=O)=C(C2C1=NC1=C(C=2)CCC1)N

Computed Properties

• Exact Mass: 345.07180247Da
• Monoisotopic Mass: 345.07180247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 150Ų